Cas no 2229587-22-6 (3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229587-22-6
• MF: C₁₃H₁₆F₂N₂
• MW: 238.276350021362
• CID: 6406746
• PubChem ID: 165850980
• Update Time: 2025-10-31

3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine
• 2229587-22-6
• EN300-1969643

• Inchi： 1S/C13H16F2N2/c1-9-11(7-13(14,15)8-16)10-5-3-4-6-12(10)17(9)2/h3-6H,7-8,16H2,1-2H3
• InChI Key： IHWSSMPHYJWJDD-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=C(C)N(C)C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 238.12815484g/mol
• Monoisotopic Mass: 238.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Additional information on 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine

Professional Introduction to 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine (CAS No. 2229587-22-6)

3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229587-22-6, represents a unique molecular structure that combines the versatility of indole derivatives with the functional properties of fluorinated aliphatic amines. The presence of dimethyl substituents on the indole ring and the difluoropropan-1-amine moiety endows this molecule with distinct chemical and biological characteristics, making it a promising candidate for further exploration in drug discovery and development.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Compounds containing indole moieties have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The specific modification of the indole ring with dimethyl groups enhances its electronic properties and influences its interaction with biological targets. This structural feature is particularly relevant in the design of molecules that require precise binding to specific enzymes or receptors.

The introduction of fluorine atoms into the molecular structure, as seen in the difluoropropan-1-amine component, is another key aspect that contributes to the compound's unique profile. Fluorinated compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity. These properties make them valuable in the development of drugs that need to exhibit prolonged half-lives or enhanced bioavailability. The combination of these features in 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine suggests a molecule with potential therapeutic benefits that warrant further investigation.

In recent years, there has been a surge in research focused on developing novel indole-based derivatives as potential therapeutic agents. Several studies have highlighted the anti-inflammatory, antioxidant, and anticancer properties of indole derivatives. The structural modifications introduced in 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine may enhance its biological activity by optimizing its interaction with target proteins. For instance, the presence of fluorine atoms can influence the molecule's conformational flexibility and improve its binding affinity to enzymes such as kinases or transcription factors.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can modulate various pharmacokinetic properties of a drug molecule, including its solubility, permeability, and metabolic clearance. By incorporating fluorine into key positions within a molecule, chemists can fine-tune these properties to achieve desired pharmacological outcomes. The difluoropropan-1-amine moiety in 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine exemplifies this strategy, offering a potential means to enhance the compound's overall efficacy and bioavailability.

Advances in computational chemistry and molecular modeling have also facilitated the exploration of novel compounds like 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine. These tools allow researchers to predict the biological activity and interactions of molecules before they are synthesized in the laboratory. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation. The combination of experimental techniques with computational methods provides a powerful platform for developing new therapeutic agents.

The synthesis of 3-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoropropan-1-amine involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often presents synthetic challenges due to their reactivity and sensitivity to various conditions. However, recent advancements in synthetic methodologies have made it possible to incorporate fluorine into complex molecules more efficiently than ever before. These improvements have opened up new possibilities for designing innovative drug candidates with enhanced pharmacological properties.

Ongoing research in the field continues to uncover new applications for indole derivatives and fluorinated compounds. Studies have demonstrated their potential in treating a wide range of diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The unique structural features of 3-(1,2-dimethyl-1H-indol-3-ylyl)-2， 2difluoro-propanamino - 22，6 may contribute to its ability to modulate neural pathways and exert therapeutic effects on these conditions. Further investigation is needed to fully understand its mechanisms of action and therapeutic potential.

The development of new drugs is a complex process that requires collaboration between chemists、biologists、pharmacologists，and clinicians。 Each discipline plays a crucial role in ensuring that new therapeutic agents are safe、effective，and well-tolerated by patients。 The compound 3-(l， 22dimethyI-IHind01 -32yI)-22，22difluoro-propanamino - 22229587 -22 -6 represents an exciting example of how interdisciplinary research can lead to breakthroughs in drug discovery。 Its unique structure and promising biological activities make it a valuable asset in ongoing efforts to develop new treatments for various diseases。